[4-(dimethylamino)phenyl](3,5,5-trimethyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile

• Molecular Formula: C16H22N4
• Molecular Weight: 270.37 g/mol
• IUPAC Name: 2-[4-(dimethylamino)phenyl]-2-(3,5,5-trimethyl-4H-pyrazol-1-yl)acetonitrile
• InChI: InChI=1S/C16H22N4/c1-12-10-16(2,3)20(18-12)15(11-17)13-6-8-14(9-7-13)19(4)5/h6-9,15H,10H2,1-5H3
• InChI Key: HHCHDTVHWLESFJ-UHFFFAOYSA-N
• SMILES: CC1=NN(C(C1)(C)C)C(C#N)C2=CC=C(C=C2)N(C)C

Description

[4-(dimethylamino)phenyl](3,5,5-trimethyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile, commonly known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPA is a pyrazole-based compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of DPA is not fully understood. However, it has been shown to interact with proteins and enzymes in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
DPA has been shown to have various biochemical and physiological effects. In vitro studies have shown that DPA inhibits the growth of cancer cells by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. DPA has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

DPA has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. DPA is also stable under normal laboratory conditions. However, DPA has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. DPA also has a relatively short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of DPA. One direction is the further study of its potential as an anticancer agent. The mechanism of action of DPA in cancer cells needs to be further elucidated. Another direction is the study of DPA as a potential treatment for neurodegenerative diseases. DPA has been shown to have neuroprotective effects in animal models, and further studies are needed to determine its potential as a treatment for diseases such as Alzheimer's and Parkinson's. Additionally, the application of DPA in the field of materials science and optoelectronics needs to be further explored.

Synthesis Methods

DPA can be synthesized using different methods. One of the most common methods involves the reaction between 4-(dimethylamino)benzaldehyde and 3,5,5-trimethyl-4,5-dihydro-1H-pyrazole-1-carbonitrile in the presence of a base. The reaction results in the formation of DPA as a yellow solid. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

DPA has been extensively studied for its potential applications in various fields. In the field of materials science, DPA has been used as a ligand in the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials that have potential applications in gas storage, separation, and catalysis. DPA has also been used in the synthesis of luminescent materials that have potential applications in optoelectronics.
In the field of medicinal chemistry, DPA has been studied for its potential as a drug candidate. DPA has been shown to have anticancer activity by inhibiting the growth of cancer cells. DPA has also been studied for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.